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Compound of Interest

Methyl 4-(hydroxymethyl)-2-
Compound Name:

methylbenzoate
CAS No.: 530145-28-9
Cat. No.: B1289971

Get Quote
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An In-depth Technical Guide to the Spectroscopic Data of Methyl 4-(hydroxymethyl)-2-
methylbenzoate

Authored by: A Senior Application Scientist
Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for Methyl 4-
(hydroxymethyl)-2-methylbenzoate (CAS No. 178557-35-8). Designed for researchers,
scientists, and professionals in drug development, this document offers a detailed examination
of the compound's structural features through Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The guide emphasizes
the causal relationships behind experimental choices and data interpretation, ensuring a deep
understanding of the molecule's characterization. Protocols are presented as self-validating
systems, grounded in authoritative scientific principles.

Introduction: The Compound in Profile
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Methyl 4-(hydroxymethyl)-2-methylbenzoate is a substituted aromatic ester. Its structure,
featuring a methyl ester, a hydroxymethyl group, and a methyl group on the benzene ring,
makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and
advanced materials. Accurate structural elucidation is paramount for its application in complex
synthetic pathways.

Compound Details:

IUPAC Name: Methyl 4-(hydroxymethyl)-2-methylbenzoate

Molecular Formula: C10H1203[1]

Molecular Weight: 180.20 g/mol

CAS Number: 178557-35-8

The image you are

i rmgur.cam

Structure:

(A representative image would be placed here in a full
document)

This guide will proceed through the standard workflow for spectroscopic analysis, providing
both the data and the scientific reasoning behind its interpretation.

The Spectroscopic Analysis Workflow

The characterization of a novel or synthesized compound follows a logical progression of
techniques. Each method provides a unique piece of the structural puzzle. The typical workflow
is designed for maximum efficiency, starting with less destructive, more information-rich
techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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